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Compound of Interest

Compound Name: Isonicotinic Acid

Cat. No.: B3419969 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling isonicotinic acid, including detailed operational and disposal plans.

By adhering to these procedural, step-by-step instructions, you can minimize risks and maintain

a secure workspace.

Hazard Identification and Risk Assessment
Isonicotinic acid is a compound that requires careful handling due to its potential health

effects. It is classified as a hazardous substance that can cause skin irritation, serious eye

irritation, and respiratory irritation.[1][2][3] Ingestion may also be harmful to an individual's

health, particularly for those with pre-existing organ damage.[1]

Key Hazards:

Eye Contact: Causes serious eye damage and irritation.[1][2][4]

Skin Contact: Causes skin irritation.[1][2] Long-term exposure can lead to inflammation.[1]

Inhalation: Irritating to the respiratory system.[1][2] Long-term exposure may result in airway

diseases.[1]

Ingestion: While not considered highly toxic, it may still be damaging to health.[1]

Combustibility: It is a combustible solid, and fine dust can form explosive mixtures with air.[1]
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Quantitative Toxicity Data
For a quick reference, the following table summarizes the acute toxicity data for isonicotinic
acid.

Route of Exposure Species LD50 Value

Oral Rat 5000 mg/kg

Oral Mouse 3123 mg/kg

Operational Plan: Safe Handling Procedures
A systematic approach to handling isonicotinic acid is crucial to prevent exposure and ensure

safety.

Engineering Controls
The first line of defense is to handle isonicotinic acid in a controlled environment.

Ventilation: Always use this compound in a well-ventilated area.[5] Local exhaust ventilation,

such as a fume hood, is required where it is handled as a powder to prevent accumulation

and recirculation of particulates.[1]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[6]

Personal Protective Equipment (PPE)
The appropriate PPE must be worn at all times when handling isonicotinic acid.
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields or chemical goggles.[1]

[4]

To protect against dust

particles and splashes,

preventing serious eye

irritation.[1][2]

Hand Protection

Impermeable and resistant

gloves such as nitrile rubber,

polychloroprene, or butyl

rubber.[1]

To prevent skin contact and

irritation.[1][2] Gloves should

be inspected before use and

disposed of properly after

handling.[4]

Respiratory Protection

A NIOSH or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) should be used when

ventilation is inadequate or for

brief exposure to low

concentrations.[6] For

intensive or longer exposure, a

self-contained breathing

apparatus is recommended.[2]

To avoid inhalation of dust

which can cause respiratory

irritation.[1][2]

Protective Clothing
Lab coat or overalls. A PVC

apron may also be used.[1]
To minimize skin exposure.[1]

Handling and Storage
Proper procedures for handling and storage are critical to maintaining a safe laboratory.

Handling:

Avoid all personal contact, including inhalation of dust.[1]

Avoid formation of dust and aerosols.[4]

Wash hands thoroughly after handling and before breaks.[4][5]
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Do not eat, drink, or smoke in the handling area.[2]

Storage:

Store in a cool, dry, well-ventilated area in a tightly closed container.[5]

Keep away from incompatible substances such as strong oxidizing agents.[1][3][5]

Store in original containers, which can be glass, polyethylene, or polypropylene.[1]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is necessary.

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding

the eyelids apart.[4] Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing and flush the skin and hair with

running water and soap if available.[1][4]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[4][5]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Give a glass of water to

drink. Seek medical advice.[4][5]

Spills: For minor spills, clean up immediately, avoiding dust generation and contact with skin

and eyes.[1] For major spills, evacuate the area and alert emergency responders.[1]

Disposal Plan
All waste, including the chemical itself and any contaminated materials, must be handled in

accordance with local, state, and federal regulations.[1]

Chemical Disposal: Unused isonicotinic acid may be recycled if possible.[1] If not, it should

be disposed of as hazardous waste. One method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator with an afterburner and scrubber.[4]

Do not dispose of it with household garbage or allow it to reach the sewage system.[2]
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Contaminated PPE Disposal: Contaminated gloves and other disposable PPE should be

disposed of as hazardous waste in accordance with applicable laws and good laboratory

practices.[4]

Workflow for Safe Handling of Isonicotinic Acid
The following diagram illustrates the logical workflow for safely handling isonicotinic acid,

from preparation to disposal.
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Caption: A flowchart outlining the key steps for the safe handling of isonicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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